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Compound of Interest

Compound Name: 1,3-Butanediol diacrylate

Cat. No.: B091283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 1,3-Butanediol diacrylate (CAS No. 19485-03-1). Adherence to these guidelines is

essential for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Immediate Precautions
1,3-Butanediol diacrylate is a corrosive liquid that is harmful upon skin contact and can cause

severe skin burns, eye damage, and allergic skin reactions.[1][2] It is crucial to avoid all

personal contact, including inhalation of vapors.[3][4]

Key Hazards:

Acute Dermal Toxicity[5][6]

Skin Corrosion/Irritation[2]

Serious Eye Damage[2][5][6]

Skin Sensitization[1][2]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is the primary defense against exposure. The minimum

recommended PPE for handling 1,3-Butanediol diacrylate is outlined below.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile gloves are

recommended for handling

acrylates).[7] Double gloving

may be advisable.[7][8]

Prevents skin contact, which

can cause burns, and

sensitization.[2] Acrylates can

penetrate latex and vinyl

gloves.[7][8]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for larger quantities or

when transferring the

chemical.[9]

Protects against splashes that

can cause severe eye

damage.[2][5][6]

Skin and Body Protection

Protective clothing, such as a

lab coat. Ensure clothing is

laundered separately if it

becomes contaminated.[3][2]

Prevents accidental skin

exposure.[4]

Respiratory Protection

Use in a well-ventilated area.

[4][10] A NIOSH-approved

respirator with an appropriate

cartridge (e.g., type ABEK)

should be used if ventilation is

insufficient or during aerosol-

generating procedures.[5][9]

Minimizes inhalation of harmful

vapors.[3][1]

Handling and Storage Procedures
Proper handling and storage are critical to prevent accidental exposure and maintain the

chemical's stability.

Handling:
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Always handle 1,3-Butanediol diacrylate in a well-ventilated area, preferably within a

chemical fume hood.[3][9]

Avoid direct contact with the substance.[9] Do not allow contaminated clothing to remain in

contact with skin.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[4]

[9]

Keep containers tightly closed when not in use.[3][1]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

bases.[9]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Response:

Minor Spills: Remove all ignition sources.[4] Absorb the spill with inert material (e.g., sand,

earth, or vermiculite) and place it in a suitable, labeled container for disposal.[2]

Major Spills: Evacuate the area and move upwind.[4] Alert emergency responders and

inform them of the nature and location of the hazard.[2][4]

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][11]
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Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[2][11]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][2][11]

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.

Unused Product: Dispose of as hazardous waste. Do not allow the product to enter drains.

[12]

Contaminated Materials: Any materials that have come into contact with 1,3-Butanediol
diacrylate, including gloves, absorbent materials, and empty containers, should be treated

as hazardous waste and disposed of accordingly. Puncture containers to prevent reuse.[4]

Quantitative Data
The following table summarizes key quantitative data for 1,3-Butanediol diacrylate.

Property Value

CAS Number 19485-03-1[5][6]

Molecular Formula C₁₀H₁₄O₄[2]

Molecular Weight 198.22 g/mol [6]

Density 1.03 g/mL at 25 °C[5][6]

Flash Point 93 °C (199.4 °F) - closed cup[5][6]

Refractive Index n20/D 1.45[5][6]
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The following diagram illustrates the standard workflow for handling 1,3-Butanediol diacrylate
in a laboratory setting.

Workflow for Handling 1,3-Butanediol Diacrylate

Preparation

Handling

Cleanup & Disposal Emergency

Don Appropriate PPE

Set Up in Fume Hood

Weigh/Measure Chemical

Perform Experiment

Decontaminate Glassware Spill Response First Aid

Dispose of Waste

Remove PPE
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Click to download full resolution via product page

Caption: Standard operating procedure for handling 1,3-Butanediol diacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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